Cas no 1353954-34-3 (N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride)

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a thiazole moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for research and pharmaceutical applications. The thiazole ring contributes to potential biological activity, while the N-methyl and ethylamine groups offer versatility for further derivatization. This compound is of interest in medicinal chemistry for its structural framework, which may serve as a precursor or intermediate in the development of bioactive molecules. Its well-defined synthesis and purity ensure reproducibility in experimental settings.
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride structure
1353954-34-3 structure
Product Name:N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
CAS No:1353954-34-3
MF:C11H20ClN3S
MW:261.814599990845
MDL:MFCD24374688
CID:2091214
Update Time:2026-04-28

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
    • N-(piperidin-4-ylmethyl)-1-(1,3-thiazol-2-yl)ethanamine,hydrochloride
    • MDL: MFCD24374688
    • Inchi: InChI=1S/C11H19N3S.ClH/c1-9(11-13-6-7-15-11)14-8-10-2-4-12-5-3-10;/h6-7,9-10,12,14H,2-5,8H2,1H3;1H
    • InChI Key: YHWKQURNNUJCSC-UHFFFAOYSA-N
    • SMILES: CC(C1=NC=CS1)NCC2CCNCC2.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129003736-1g
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
1g
$642.51 2022-04-03
Chemenu
CM179907-1g
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
1g
$754 2021-08-05
Chemenu
CM179907-1g
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%+
1g
$661 2023-02-18
eNovation Chemicals LLC
Y0987984-5g
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
5g
$2000 2024-08-02
Fluorochem
088839-500mg
Piperidin-4-ylmethyl-(1-thiazol-2-yl-ethyl)-amine hydrochloride
1353954-34-3
500mg
£534.00 2022-03-01
Ambeed
A356388-1g
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
1g
$668.0 2024-04-24
eNovation Chemicals LLC
Y0987984-5g
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
5g
$2000 2025-02-26
eNovation Chemicals LLC
Y0987984-5g
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
1353954-34-3 95%
5g
$2000 2025-02-26

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Related Literature

Additional information on N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine Hydrochloride: A Comprehensive Overview

N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride (CAS No. 1353954-34-3) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its IUPAC name, is a derivative of piperidine and thiazole, two important heterocyclic structures with a wide range of biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and medicinal chemistry.

The molecular structure of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride consists of a piperidine ring, a thiazole ring, and an ethyl group, all interconnected through specific functional groups. The presence of these heterocyclic rings imparts unique chemical and biological properties to the compound. The piperidine ring, known for its basicity and ability to form stable complexes with metal ions, plays a crucial role in the compound's pharmacological activity. The thiazole ring, on the other hand, is known for its bioactive properties and is often found in natural products with diverse biological activities.

Recent studies have highlighted the potential of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression and Parkinson's disease.

In addition to its neuroprotective properties, N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of proteins involved in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily through hepatic enzymes, with major metabolites being identified and characterized.

Toxicological studies have also been conducted to assess the safety profile of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride (CAS No. 1353954-34-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd